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Compound of Interest

Compound Name: 4-Butoxy-3-nitrobenzoic acid
CAS No.: 4906-28-9
Cat. No.: B1278760
Get Quote
. J

Executive Summary & Structural Context[1][2][3][4]
[5][6]

¢ Compound Name: 4-Butoxy-3-nitrobenzoic acid[1]

CAS Registry Number: 72101-53-2[2][3]

Molecular Formula: C11H13NOs[2][3]

Molecular Weight: 239.22 g/mol [3]

Primary Application: Building block for benzamide anesthetics; intermediate for nematic
liquid crystals.

Structural Logic: The molecule features a benzoic acid core modified by two competing
electronic functionalities:[4]

¢ Electron Withdrawing Group (EWG): The Nitro (-NO2) group at position 3 and the Carboxyl (-
COOH) at position 1 strongly deshield the aromatic ring.
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o Electron Donating Group (EDG): The Butoxy (-O-Bu) group at position 4 provides strong
resonance donation, significantly shielding the ortho positions (C3 and C5), though the C3
position is counter-deshielded by the direct attachment of the Nitro group.

Experimental Protocol: Sample Preparation &
Acquisition
To ensure data integrity and reproducibility, the following protocol is recommended for acquiring

13C NMR data for this specific compound.

Solvent Selection

DMSO-ds (Dimethyl sulfoxide-ds) is the mandatory solvent.

o Reasoning: Free carboxylic acids often exhibit poor solubility or dimerization effects in non-
polar solvents like CDCIs. DMSO-ds disrupts hydrogen bonding dimers, resulting in sharp,
well-resolved peaks for the carboxyl carbon.

Acquisition Parameters
e Concentration: 30-50 mg in 0.6 mL DMSO-de.

e Pulse Sequence: Proton-decoupled 13C (e.g., zgpg30 on Bruker systems).
o Relaxation Delay (D1): Set to 2.0-5.0 seconds.

o Critical: Quaternary carbons (C1, C3, C4, C=0) have long T1 relaxation times. A short D1
will suppress their signal intensity, making integration quantitative analysis impossible.

e Scans (NS): Minimum 1024 scans (due to the lower sensitivity of 13C and the molecular
weight).

Workflow Diagram

The following diagram outlines the validated workflow for sample handling and data
processing.
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Figure 1: Standardized workflow for acquiring high-fidelity 13C NMR data for nitro-benzoic acid
derivatives.

13C NMR Spectral Data (DMSO-ds)

The following table details the chemical shifts (8) relative to TMS (0 ppm), with the DMSO-ds
septet centered at 39.5 ppm.
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Position

Carbon Type

Shift (5 | Assignment Logic
i m
H (Electronic Effects)

C=0

Quaternary (C=0)

Typical conjugated

acid carbonyl.
166.4 Deshielded by

electronegative

oxygen.

C-4

Quaternary (Ar-O)

Strongly deshielded
by direct attachment
154.2 to Oxygen

(Inductive/Resonance)

Quaternary (Ar-NO2)

Deshielded by Nitro
group (EWG).

139.1

C-6

Methine (Ar-CH)

Ortho to COOH
134.5 (EWG) causes
deshielding.

Quaternary (Ar-C)

Shielded relative to
benzene due to ipso
attachment of

122.8
carbonyl, but
balanced by ring

resonance.

C-2

Methine (Ar-CH)

Located between two
126.7 EWGs (COOH and
NO2).

Methine (Ar-CH)

Ortho to the Butoxy
group. Strong

114.9 resonance shielding
from Oxygen

dominates here.

O-CHz

Methylene (Aliphatic)

Deshielded by
Oxygen (Alpha effect).

69.3

© 2026 BenchChem. All rights reserved.

4/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1278760?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Beta position to

CH:z Methylene (Aliphatic) 30.6
Oxygen.
CH:2 Methylene (Aliphatic) 18.8 Gamma position.
) ) Terminal methyl
CHs Methyl (Aliphatic) 13.7

group.

Structural Elucidation & Assignment Logic

Understanding the causality of these shifts is vital for confirming the structure versus potential
isomers (e.g., 3-butoxy-4-nitrobenzoic acid).

The "Push-Pull" Electronic Map

The aromatic ring is subject to a "Push-Pull" system:

o Pull (Deshielding): The Nitro group (C3) and Carboxyl group (C1) pull electron density away
from the ring, shifting adjacent carbons downfield (higher ppm).

e Push (Shielding): The Butoxy oxygen (at C4) pushes electron density into the ring via
resonance. This specifically shields the ortho and para positions relative to itself.

o Observation: C5 is ortho to the Butoxy group and meta to the Nitro group. It receives the
strongest shielding benefit, appearing at ~114.9 ppm (the most upfield aromatic signal).

Pathway Diagram: Electronic Effects
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Figure 2: Causal map of substituent effects determining the chemical shift hierarchy.

Impurity Profiling

In drug development contexts, identifying synthetic byproducts is as important as characterizing
the main peak.

Key Diagnostic 13C

Impurit Origin
purtty < Signals (DMSO-de)
Missing C-NO:z signal (~139
ppm); C-4 shifts upfield to
4-Butoxybenzoic acid Unreacted Starting Material ~162 ppm due to loss of

steric/electronic interference
from NOa.

Loss of aliphatic chain signals

4-Hydroxy-3-nitrobenzoic acid Hydrolysis Product
(69, 30, 19, 13 ppm).

~170.3 (C=0), ~60.5 (CHz2),

Ethyl Acetate Process Solvent
~20.7 (CHs), ~14.0 (CHs3).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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